Cas no 1214707-77-3 (4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid)

• Product Name: 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• CAS No: 1214707-77-3
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• MDL: MFCD06761722
• CID: 4686443
• Update Time: 2025-06-22

4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• SBB079587
• ST51079229
• 4-(2,5-Dimethoxyphenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid
• 4-(2,5-dimethoxyphenyl)-4,5,6,7-tetrahydroimidazo[5,4-c]pyridine-6-carboxylic acid
• 4-(2,5-dimethoxyphenyl)-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine-6-carboxylic acid

• MDL： MFCD06761722
• Inchi： 1S/C15H17N3O4/c1-21-8-3-4-12(22-2)9(5-8)13-14-10(16-7-17-14)6-11(18-13)15(19)20/h3-5,7,11,13,18H,6H2,1-2H3,(H,16,17)(H,19,20)
• InChI Key： KZBHVOAPLYGIMA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C2=C(CC(C(=O)O)N1)NC=N2)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 408
• Topological Polar Surface Area: 96.5

Additional information on 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

Introduction to 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS No. 1214707-77-3)

4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, identified by its CAS number 1214707-77-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including dimethoxyphenyl and carboxylic acid moieties, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The imidazopyridine core of 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid is a privileged structure in drug discovery due to its ability to interact with various biological targets. Recent studies have highlighted the importance of this scaffold in the development of compounds with potential anticancer, anti-inflammatory, and antimicrobial properties. The dimethoxyphenyl substituent enhances the lipophilicity and metabolic stability of the molecule, while the carboxylic acid group provides a site for further derivatization and conjugation with other pharmacophores.

In the context of modern drug design, 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has been explored as a key building block for novel therapeutic agents. Researchers have leveraged its structural features to develop inhibitors targeting enzymes such as kinases and phosphodiesterases. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of pathways implicated in neurodegenerative diseases. The versatility of its chemical framework allows for modifications that can fine-tune pharmacokinetic profiles and improve target specificity.

The synthesis of 4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps typically include cyclization reactions to form the imidazopyridine ring system followed by functional group interconversions to introduce the dimethoxyphenyl and carboxylic acid groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes to this compound and its analogs.

From a medicinal chemistry perspective, 4-(2',5'-Dimethoxyphenyl)-3'H',4'H',5'H',6'H',7'H'-imidazo[4',5'-c]pyridine-6'-carboxylic acid (CAS No. 1214707-77-3) exemplifies how structural complexity can be leveraged to achieve desired biological outcomes. The imidazopyridine scaffold is known to exhibit favorable interactions with proteins involved in disease pathways. For example, dimethoxyphenyl derivatives have been investigated for their potential role in modulating neurotransmitter release, which could be relevant in treating conditions such as cognitive disorders or pain syndromes.

Recent computational studies using molecular modeling techniques have provided insights into the binding modes of this compound with biological targets. These studies suggest that the dimethoxyphenyl group plays a critical role in anchoring the molecule within the active site of enzymes or receptors, while the carboxylic acid moiety participates in hydrogen bonding networks that stabilize binding interactions. Such mechanistic understanding is crucial for optimizing lead compounds into potent therapeutic agents.

The pharmacological evaluation of CAS No 1214707-77-3 derivatives has revealed intriguing biological activities that warrant further exploration. In vitro assays have demonstrated inhibitory effects on enzymes overexpressed in cancer cell lines, indicating potential therapeutic utility against malignancies. Additionally, preliminary pharmacokinetic studies indicate that this compound exhibits reasonable oral bioavailability and metabolic stability, suggesting its feasibility as an oral therapeutic agent.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like CAS No 12147107-77-3 (CAS No 12147107). Its availability enables researchers to rapidly screen libraries of derivatives and identify compounds with optimized efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists are essential for translating these chemical entities into tangible medical breakthroughs.

The future directions for research involving CAS No 12147107 include exploring new synthetic methodologies that enhance scalability while maintaining purity standards required for clinical development. Additionally, investigating structure-activity relationships will be critical for understanding how modifications to the core imidazopyridine scaffold influence biological activity across different therapeutic areas.

In summary, CAS No 12147107 represents an exciting opportunity for innovation in drug discovery due to its unique structural features, versatile reactivity, and demonstrated biological relevance. As our understanding of disease mechanisms continues to evolve, compounds like this will remain at forefront of efforts aimed at developing next-generation therapeutics that address unmet medical needs effectively.